Cas no 860789-84-0 (5-METHYL-4-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE)

• Product Name: 5-METHYL-4-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• CAS No: 860789-84-0
• MF: C₁₀H₈F₃N₃O
• MW: 243.185232162476
• MDL: MFCD03848617
• CID: 5226374
• Update Time: 2026-03-07

5-METHYL-4-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-4-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 3-methyl-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one

• MDL： MFCD03848617
• Inchi： 1S/C10H8F3N3O/c1-6-14-15-9(17)16(6)8-4-2-3-7(5-8)10(11,12)13/h2-5H,1H3,(H,15,17)
• InChI Key： UHBOBJVSGUYSJN-UHFFFAOYSA-N
• SMILES： CC1N(C2C=C(C(F)(F)F)C=CC=2)C(=O)NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-METHYL-4-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE

Comprehensive Analysis of 5-METHYL-4-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE (CAS No. 860789-84-0)

5-METHYL-4-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE (CAS No. 860789-84-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the 1,2,4-triazol-3-one family, a class known for its diverse biological activities. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of this compound in drug discovery and crop protection applications.

The molecular structure of 5-METHYL-4-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE features a trifluoromethylphenyl moiety, which enhances its lipophilicity and metabolic stability—key properties for bioactive compounds. This characteristic aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly sought after for their improved pharmacokinetic profiles. Recent studies have highlighted the role of such compounds in addressing challenges like drug resistance and target specificity.

In the context of agrochemical innovation, this compound's triazole core demonstrates potential as a scaffold for developing new-generation fungicides and plant growth regulators. The trifluoromethyl group contributes to enhanced bioavailability and environmental persistence, making it a candidate for sustainable crop protection solutions. These attributes resonate with the growing emphasis on green chemistry and reduced ecological impact in agriculture.

From a synthetic chemistry perspective, the preparation of CAS No. 860789-84-0 involves multi-step organic transformations, including cyclocondensation and selective functionalization. Researchers are optimizing these protocols to improve yield and scalability, addressing industry demands for cost-effective production methods. The compound's purity and stability under various conditions are also critical parameters being investigated to ensure reproducibility in applications.

The pharmacological potential of 5-METHYL-4-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE extends to its interactions with biological targets such as enzymes and receptors. Computational modeling studies suggest affinity for kinase inhibition, a hot topic in oncology research. This aligns with searches for "next-generation kinase inhibitors" and "targeted cancer therapies," reflecting its relevance in contemporary drug development pipelines.

Analytical characterization of this compound employs advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography—methods frequently queried by synthetic chemists. These analyses confirm the compound's structural integrity and provide insights into its conformational preferences, which are vital for structure-activity relationship (SAR) studies.

Regulatory considerations for CAS 860789-84-0 focus on compliance with international chemical inventories such as REACH and TSCA. Its non-hazardous classification under current guidelines facilitates broader research applications without restrictive handling requirements. This aspect is particularly relevant for laboratories prioritizing workplace safety and regulatory adherence.

Emerging applications of this compound include its use as a building block in materials science, where its aromatic and heterocyclic properties contribute to the development of organic electronic materials. This interdisciplinary potential mirrors the convergence of chemistry and materials engineering—a trending topic in scientific literature and patent filings.

In summary, 5-METHYL-4-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE represents a versatile compound with multifaceted applications. Its structural features address critical needs in drug discovery, agrochemical development, and advanced materials, positioning it as a compound of significant scientific and industrial interest. Ongoing research continues to unveil new dimensions of its utility, making it a compelling subject for further investigation.